Cas no 1111109-69-3 (5-(3,5-dimethylphenyl)-1H-pyridin-2-one)
1111109-69-3 structure
Product Name:5-(3,5-dimethylphenyl)-1H-pyridin-2-one
CAS No:1111109-69-3
MF:C13H13NO
MW:199.248423337936
CID:2606719
PubChem ID:53217561
Update Time:2025-04-21
5-(3,5-dimethylphenyl)-1H-pyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,5-dimethylphenyl)-1H-pyridin-2-one
- 1111109-69-3
- DTXSID10682593
- 5-(3,5-Dimethylphenyl)pyridin-2(1H)-one
- 5-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%
- MFCD11876529
- 5-(3,5-DIMETHYLPHENYL)-2-HYDROXYPYRIDINE
-
- Inchi: 1S/C13H13NO/c1-9-5-10(2)7-12(6-9)11-3-4-13(15)14-8-11/h3-8H,1-2H3,(H,14,15)
- InChI Key: JDDHQLDOWCXZTO-UHFFFAOYSA-N
- SMILES: O=C1C=CC(=CN1)C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 199.099714038Da
- Monoisotopic Mass: 199.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.1Ų
5-(3,5-dimethylphenyl)-1H-pyridin-2-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
1111109-69-3 (5-(3,5-dimethylphenyl)-1H-pyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk